Cas no 132392-26-8 (5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride)

• Product Name: 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride
• CAS No: 132392-26-8
• MF: C₁₄H₁₉ClO₂S
• MW: 286.817462205887
• MDL: MFCD04115384
• CID: 841411
• PubChem ID: 2795467
• Update Time: 2025-11-02

5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonyl chloride
• 5,5,8,8-TETRAMETHYL-5,6,7,8-TETRAHYDRO-2-NAPHTHALENESULFONYL CHLORIDE
• AKOS MSC-0771
• 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-2-naphthalen sulfonyl chloride
• 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl
• 5,5,8,8-tetramethyl-6,7-dihydronaphthalene-2-sulfonyl chloride
• 2-chlorosulfonyl-5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphthalene
• 5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenesulfonyl chloride
• 5,6,7,8-tetrahydro-5,5,8,8-tetramethylnaphthalene-2-sulfonyl chloride
• 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chl
• 5,5,8,8-tetraMethyl-5,6,7,8-tetrahydro-naphthalen-2-sulfonyl chloride
• SCHEMBL1022290
• DTXSID60383689
• 132392-26-8
• 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonylchloride
• 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride, AldrichCPR
• EN300-272552
• MS-22201
• AKOS004115503
• DB-010792
• J-516465
• 2-Naphthalenesulfonyl chloride, 5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-
• BEAYCJSJSMOLFG-UHFFFAOYSA-N
• GS3099
• MFCD04115384
• 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride

• MDL： MFCD04115384
• Inchi： 1S/C14H19ClO2S/c1-13(2)7-8-14(3,4)12-9-10(18(15,16)17)5-6-11(12)13/h5-6,9H,7-8H2,1-4H3
• InChI Key： BEAYCJSJSMOLFG-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)C(C)(C)CCC2(C)C)(=O)=O

Computed Properties

• Exact Mass: 286.07900
• Monoisotopic Mass: 286.0794287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 78 °C
• Boiling Point: 361.1±31.0 °C at 760 mmHg
• Flash Point: 170.3±27.9 °C
• PSA: 42.52000
• LogP: 5.04390

5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride

Comprehensive Guide to 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride (CAS 132392-26-8): Properties, Applications, and Market Insights

5,5,8,8-Tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride (CAS 132392-26-8) is a specialized sulfonyl chloride derivative with unique structural features that make it valuable in organic synthesis and pharmaceutical research. This compound belongs to the class of tetralin-based sulfonyl chlorides, characterized by its tetramethyl-substituted tetrahydro-naphthalene backbone. The presence of both sulfonyl chloride functionality and sterically hindered tetralin structure gives this molecule distinctive reactivity patterns that are increasingly sought after in modern chemical research.

The molecular structure of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride features a partially hydrogenated naphthalene core with four methyl groups at positions 5 and 8, creating significant steric effects. The sulfonyl chloride group at the 2-position provides excellent reactivity for nucleophilic substitution reactions. This combination makes the compound particularly useful for creating bulky sulfonamide derivatives, which are gaining attention in drug discovery for their ability to modulate protein-protein interactions.

Recent trends in pharmaceutical chemistry have shown growing interest in sterically constrained sulfonamides, driving demand for specialized precursors like 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride. Researchers are particularly interested in how the tetramethyltetralin scaffold can influence the pharmacokinetic properties of resulting compounds, potentially improving metabolic stability and membrane permeability. These properties align with current industry needs for next-generation drug candidates with enhanced bioavailability.

In synthetic applications, 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride serves as a versatile building block for the preparation of various sulfonamide-containing compounds. Its reactivity allows for efficient coupling with amines to produce tetralin-based sulfonamides, which are valuable intermediates in medicinal chemistry. The compound's bulky tetralin structure often imparts unique conformational constraints to the resulting molecules, making them interesting targets for structure-activity relationship studies.

Quality control of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity (>98%). Storage recommendations generally include protection from moisture at controlled temperatures, as the sulfonyl chloride group is sensitive to hydrolysis. These handling considerations are particularly important for researchers working with this compound in high-value synthetic applications.

The market for specialized sulfonyl chloride derivatives like 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride has shown steady growth, driven by increasing demand from pharmaceutical and agrochemical research sectors. Current pricing reflects its status as a high-value research chemical, with availability primarily through specialty chemical suppliers. Recent patent literature suggests growing interest in applications of this compound for developing new therapeutic agents, particularly in areas targeting protein-protein interactions.

Environmental and safety considerations for 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride follow standard protocols for handling reactive sulfonyl chlorides. While not classified as extremely hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling. The compound should be used in well-ventilated areas or fume hoods, consistent with good laboratory practices for organic synthesis reagents.

Future research directions for 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride may explore its potential in creating conformationally constrained sulfonamides for biological targets. The unique steric properties of the tetramethyltetralin moiety offer opportunities for designing compounds with selective binding profiles. Additionally, the development of more efficient synthetic routes to this compound could further expand its applications in medicinal chemistry and materials science.

For researchers considering 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride for their projects, it's important to note that the compound's steric characteristics may influence reaction kinetics compared to less hindered sulfonyl chlorides. This can be both an advantage (for selective reactions) and a consideration (for slower reaction rates). Recent literature suggests that activation with appropriate bases or catalysts can enhance its reactivity in sulfonamide-forming reactions.

The growing importance of three-dimensional molecular structures in drug discovery has increased interest in compounds like 5,5,8,8-tetramethyl-5,6,7,8-tetrahydro-2-naphthalenesulfonyl chloride. Its ability to introduce spatial complexity into molecules makes it particularly valuable for addressing challenging biological targets. As the pharmaceutical industry continues to explore beyond-rule-of-five chemical space, such building blocks are becoming increasingly important tools for medicinal chemists.